Cas no 1352999-58-6 (N-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)-N-methylglycine)

• Product Name: N-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)-N-methylglycine
• CAS No: 1352999-58-6
• MF: C₁₂H₁₄N₂O₄S
• MW: 282.315561771393
• MDL: MFCD21091860
• CID: 5049330
• PubChem ID: 56724790
• Update Time: 2023-08-25

N-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)-N-methylglycine Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-methylglycine
• 2-[(4,7-dimethoxy-1,3-benzothiazol-2-yl)-methylamino]acetic acid
• N-(4,7-Dimethoxy-1,3-benzothiazol-2-yl)-N-methylglycine

• MDL： MFCD21091860
• Inchi： 1S/C12H14N2O4S/c1-14(6-9(15)16)12-13-10-7(17-2)4-5-8(18-3)11(10)19-12/h4-5H,6H2,1-3H3,(H,15,16)
• InChI Key： NXNKPHIQMSJPAZ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC=C(C1=2)OC)OC)N(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• XLogP3: 2.4
• Topological Polar Surface Area: 100